Cas no 566158-23-4 (2H-1,4-Benzoxazine-7-carbonitrile,4-ethyl-3,4-dihydro-3-methyl-(9CI))
566158-23-4 structure
Product Name:2H-1,4-Benzoxazine-7-carbonitrile,4-ethyl-3,4-dihydro-3-methyl-(9CI)
CAS No:566158-23-4
MF:C12H14N2O
MW:202.252362728119
CID:1018981
PubChem ID:45094658
Update Time:2025-04-20
2H-1,4-Benzoxazine-7-carbonitrile,4-ethyl-3,4-dihydro-3-methyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazine-7-carbonitrile,4-ethyl-3,4-dihydro-3-methyl-(9CI)
- 566158-23-4
- SCHEMBL13271357
- 2H-1,4-Benzoxazine-7-carbonitrile, 4-ethyl-3,4-dihydro-3-methyl-
- DB-323915
-
- Inchi: 1S/C12H14N2O/c1-3-14-9(2)8-15-12-6-10(7-13)4-5-11(12)14/h4-6,9H,3,8H2,1-2H3
- InChI Key: WMLXZARGRMGJPA-UHFFFAOYSA-N
- SMILES: O1C2C=C(C#N)C=CC=2N(CC)C(C)C1
Computed Properties
- Exact Mass: 202.111
- Monoisotopic Mass: 202.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3A^2
- XLogP3: 2.3
2H-1,4-Benzoxazine-7-carbonitrile,4-ethyl-3,4-dihydro-3-methyl-(9CI) Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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